Cas no 111625-28-6 ((2-pyridyldithio)-PEG1-hydrazine)

• Product Name: (2-pyridyldithio)-PEG1-hydrazine
• CAS No: 111625-28-6
• MF: C₇H₉NOS₂
• MW: 187.282459020615
• CID: 2883014
• PubChem ID: 3653053
• Update Time: 2025-11-03

(2-pyridyldithio)-PEG1-hydrazine Chemical and Physical Properties

Names and Identifiers

• S-2-pyridyl-S'-2-hydroxyethyl disulfide
• 2-(pyridin-2-yldisulfanyl)ethanol
• Ethanol, 2-(2-pyridinyldithio)-
• 2-(2-pyridyldithio)ethanol
• (2-pyridyldithio)-PEG1-hydrazine
• HydroxyethylpyridYl Disulfide
• 2-(2-pyridyldisulfanyl)ethanol
• 2-(2-(Pyridin-2-yl)disulfanyl)ethanol
• 2-(2-Pyridinyldithio)ethanol
• PD171133
• SY327108
• LCZC1216
• 2-(PYRIDIN-2-YLDISULFANYL)ETHAN-1-OL
• PORTXTUJPQINJC-UHFFFAOYSA-N
• BS-52440
• SCHEMBL126713
• EN300-4541839
• AKOS028108752
• HY-136135
• AT21148
• DA-59483
• 111625-28-6
• CS-0119697
• P2819
• MFCD22551638
• (2-pyridyldithio)-PEG1
• 631-203-8
• LEA62528

• Inchi： 1S/C7H9NOS2/c9-5-6-10-11-7-3-1-2-4-8-7/h1-4,9H,5-6H2
• InChI Key： PORTXTUJPQINJC-UHFFFAOYSA-N
• SMILES： S(CCO)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 187.01255626g/mol
• Monoisotopic Mass: 187.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7
• XLogP3: 1

Additional information on (2-pyridyldithio)-PEG1-hydrazine

Comprehensive Overview of (2-pyridyldithio)-PEG1-hydrazine (CAS No. 111625-28-6): Properties, Applications, and Innovations

The compound (2-pyridyldithio)-PEG1-hydrazine (CAS No. 111625-28-6) is a versatile PEGylated reagent widely utilized in bioconjugation, drug delivery, and material science. Its unique structure combines a pyridyldithio group, a short PEG spacer, and a hydrazine moiety, enabling selective reactions with carbonyl groups (aldehyde or ketone) while offering disulfide-based cleavability. This dual functionality makes it invaluable for creating stimuli-responsive linkages in biomaterials and therapeutic applications.

Recent advancements in targeted drug delivery have heightened interest in (2-pyridyldithio)-PEG1-hydrazine. Researchers leverage its hydrazone formation capability to design pH-sensitive nanocarriers, addressing challenges like tumor microenvironment specificity. The disulfide bond further allows redox-triggered release, aligning with trends in precision medicine. A 2023 study in ACS Nano highlighted its role in improving antibody-drug conjugate (ADC) stability, a hot topic in cancer immunotherapy.

From an SEO perspective, users frequently search for "PEGylation techniques," "hydrazine crosslinkers," and "disulfide bond applications," reflecting industrial demand. The compound’s water solubility (enhanced by PEG1) and biocompatibility also align with queries like "non-toxic conjugation reagents." These keywords underscore its relevance in biopharmaceutical R&D, particularly for next-generation biologics.

In material science, (2-pyridyldithio)-PEG1-hydrazine enables surface modifications for biosensors and hydrogels. Its click chemistry compatibility (thiol-disulfide exchange) supports modular designs, a trend dominating 2024 biomaterial conferences. Startups are patenting its use in wearable diagnostics, tapping into the digital health boom.

Quality control of CAS No. 111625-28-6 requires HPLC/LC-MS to verify purity (>95%) and end-group fidelity. Storage at -20°C under argon prevents disulfide degradation, a common FAQ among buyers. Suppliers emphasize GMP-grade options to meet FDA guidelines, responding to searches like "PEG linker regulations."

Future directions include AI-driven optimization of (2-pyridyldithio)-PEG1-hydrazine applications, such as machine learning-assisted conjugation yield prediction. Sustainability-focused queries (green chemistry PEGylation) also drive innovations in solvent-free synthesis methods.